Cas no 76985-09-6 (H-D-2-Nal-OH)

H-d-2-nal-oh is an alanine derivative
H-D-2-Nal-OH structure
H-D-2-Nal-OH structure
H-D-2-Nal-OH
76985-09-6
C13H13NO2
215.247823476791
MFCD00038546
59850
87573977

H-D-2-Nal-OH Properties

Names and Identifiers

    • 3-(2-Naphthyl)-D-alanine.HCl
    • 3-(2-naphthyl)-d-alanine
    • (s)-2-amino-3-naphthalen-2-yl-propionic acid
    • RARECHEM BK PT 0100
    • (R)-ALPHA-AMINO-2-NAPHTHALENEPROPIONIC ACID
    • (R)-2-AMINO-3-(NAPHTHALEN-2-YL)PROPANOIC ACID HYDROCHLORIDE
    • (R)-2-AMINO-3-NAPHTHALEN-2-YL-PROPIONIC ACID
    • H-D-NAL(2)-OH
    • H-D-2-NAL-OH
    • H-D-ALA(2-NAPHTHYL)-OH
    • H-D-ALA(2-NAPH)-OH
    • (R)-2-Amino-3-(naphthalen-2-yl)propanoic acid
    • 2-D-Naphthylalanine
    • 3-(2-Naphthyl)-D-Alanine Hydrochloride
    • D-2-Naphthylalanine
    • D-3-(2-Naphthyl)-alanine
    • H-2-D-Nal-OH.HCl
    • H-D-2Nal-OH
    • H-D-2-Nal-OH.HCl
    • (S)-2-amino-3-(2-naphthyl)-propanoic acid
    • (S)-3-(2-Naphthyl)alanine
    • (S)-3-(2-naphthyl)-L-alanine
    • 3-(2-naphthyl)-D,L-alanine
    • 3-(2-Naphthyl)-D-alanine·HCl
    • D-2-Nal-OH
    • D-2-Napthyl alanine
    • H-D-2-Nal-OHHCl
    • L-3-(2-naphthyl)-alanine
    • (R)-α-Amino-2-naphthalenepropionic Acid
    • AC-7945
    • d-3-(2-naphthyl)alanine
    • (2R)-2-Amino-3-(2-naphthyl)propionic acid
    • JPZXHKDZASGCLU-GFCCVEGCSA-N
    • N0665
    • HY-W008269
    • DS-7835
    • D-3-(2-Naphthyl )-alanine
    • M03141
    • 2-NAPHTHALENEPROPANOIC ACID, .ALPHA.-AMINO-, (R)-
    • (2R)-2-amino-3-(naphthalen-2-yl)propanoic acid
    • .BETA.-NAPHTHYL-D-ALA
    • 3-(2-Naphthyl)-D-alanine (H-D-2Nal-OH)
    • CHEBI:183401
    • D-2-Nal
    • F16403
    • 571V312YMY
    • beta-Naphthyl-D-ala
    • .BETA.-2-NAPHTHYL-D-ALANINE
    • (2R)-2-azaniumyl-3-naphthalen-2-ylpropanoate
    • AMY22802
    • (R)-2-Amino-3-Naphthalene-2-yl-Propionic Acid
    • EN300-199905
    • UNII-571V312YMY
    • beta-2-Naphthyl-D-alanine
    • AKOS010400402
    • D-2Nal
    • SCHEMBL210104
    • Q27261451
    • CS-W008269
    • A838926
    • (2R)-2-amino-3-naphthalen-2-ylpropanoic acid
    • MFCD00038546
    • (R)-3-(2-naphthyl)alanine
    • 76985-09-6
    • DTXSID601313769
    • (2R)-2-amino-3-(naphthalen-2-yl)propanoic acid (non-preferred name)
    • +Expand
    • MFCD00038546
    • JPZXHKDZASGCLU-GFCCVEGCSA-N
    • 1S/C13H13NO2/c14-12(13(15)16)8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,12H,8,14H2,(H,15,16)/t12-/m1/s1
    • OC([C@@H](CC1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

  • 215.09469
  • 2
  • 3
  • 3
  • 215.095
  • 16
  • 249
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.9
  • 0
  • 67.8

Experimental Properties

  • 2.49450
  • 63.32
  • 13 ° (C=1, 1mol/L HCl)
  • 412.3℃ at 760 mmHg
  • No data available
  • 203.2±25.4 °C
  • White powder.
  • Not determined.
  • 1.1242 (rough estimate)

H-D-2-Nal-OH Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003IHW-1g
H-D-2-Nal-OH
76985-09-6 99%
1g
$47.00 2024-04-21
A2B Chem LLC
AB63140-1g
3-(2-Naphthyl)-D-alanine
76985-09-6 99%
1g
$20.00 2024-04-19
AAPPTec
UHF205-5g
H-D-2-Nal-OH
76985-09-6
5g
$115.00 2024-07-19
abcr
AB139247-1 g
3-(2-Naphthyl)-D-alanine (H-D-2Nal-OH); .
76985-09-6
1 g
€81.10 2023-07-20
Ambeed
A168038-250mg
H-D-2-Nal-OH
76985-09-6 98%
250mg
$8.0 2024-07-24
Apollo Scientific
OR14714-1g
3-Naphth-2-yl-D-phenylalanine
76985-09-6
1g
£55.00 2023-09-01
Chemenu
CM100650-10g
D-3-(2-Naphthyl)-alanine
76985-09-6 98%
10g
$116
City Chemical
1560CC-5GM
3-(2-Naphthyl)-D-alanine
76985-09-6 97.0%(HPLC)
5gm
$495.23 2023-09-19
Cooke Chemical
A0606512-1G
3-(2-Naphthyl)-D-alanine·HCl
76985-09-6 98%
1g
RMB 84.80 2023-09-07
Crysdot LLC
CD21002981-25g
H-D-2-Nal-OH
76985-09-6 98%
25g
$223 2024-07-18

H-D-2-Nal-OH Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:76985-09-6)
ZHANG HUAN
18827031272
1438980011@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:76985-09-6)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:76985-09-6)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:76985-09-6)
A LA DING
anhua.mao@aladdin-e.com

H-D-2-Nal-OH Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:76985-09-6)H-D-2-Nal-OH
A838926
99%/99%
25g/100g
161.0/598.0